Cas no 2680855-46-1 (2-5-(acetamidomethyl)-1,3,4-thiadiazol-2-ylacetic acid)

• Product Name: 2-5-(acetamidomethyl)-1,3,4-thiadiazol-2-ylacetic acid
• CAS No: 2680855-46-1
• MF: C₇H₉N₃O₃S
• MW: 215.229659795761
• CID: 5650412
• PubChem ID: 165908976
• Update Time: 2025-07-17

2-5-(acetamidomethyl)-1,3,4-thiadiazol-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680855-46-1
• EN300-28273515
• 2-[5-(acetamidomethyl)-1,3,4-thiadiazol-2-yl]acetic acid
• 2-5-(acetamidomethyl)-1,3,4-thiadiazol-2-ylacetic acid

• Inchi： 1S/C7H9N3O3S/c1-4(11)8-3-6-10-9-5(14-6)2-7(12)13/h2-3H2,1H3,(H,8,11)(H,12,13)
• InChI Key： ORQRGEOVVRURNI-UHFFFAOYSA-N
• SMILES： S1C(CC(=O)O)=NN=C1CNC(C)=O

Computed Properties

• Exact Mass: 215.03646233g/mol
• Monoisotopic Mass: 215.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 120Ų

Additional information on 2-5-(acetamidomethyl)-1,3,4-thiadiazol-2-ylacetic acid

Introduction to 2-5-(acetamidomethyl)-1,3,4-thiadiazol-2-ylacetic acid (CAS No. 2680855-46-1)

2-5-(acetamidomethyl)-1,3,4-thiadiazol-2-ylacetic acid, identified by its Chemical Abstracts Service number (CAS No. 2680855-46-1), is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. The compound belongs to the thiadiazole class, a heterocyclic scaffold renowned for its broad spectrum of biological activities and utility in medicinal chemistry. The presence of an acetamidomethyl group at the 2-position and a carboxylic acid moiety at the 5-position introduces unique functional handles that enhance its reactivity and potential applications in drug discovery and material science.

The thiadiazole core is a privileged structure in medicinal chemistry, exhibiting antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Its five-membered ring system, incorporating sulfur and nitrogen atoms, imparts remarkable electronic and steric properties that can be exploited for designing molecules with specific biological targets. In particular, derivatives of thiadiazole have been extensively studied for their ability to modulate enzyme activity and interact with biological macromolecules. The acetamidomethyl substituent not only provides a site for further functionalization but also influences the solubility and metabolic stability of the compound, making it a valuable intermediate in synthetic chemistry.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of thiadiazole derivatives as lead compounds for therapeutic intervention. The carboxylic acid functionality in 2-5-(acetamidomethyl)-1,3,4-thiadiazol-2-ylacetic acid offers opportunities for salt formation, which can improve pharmacokinetic properties such as solubility and bioavailability. This feature is particularly relevant in drug development, where optimizing physicochemical properties is critical for achieving desired pharmacological outcomes.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The thiadiazol-2-ylacetic acid moiety can serve as a versatile linker or pharmacophore in the design of novel inhibitors or activators targeting specific disease pathways. For instance, studies have demonstrated that thiadiazole derivatives can interact with proteases and kinases involved in cancer progression, making them promising candidates for further development. The acetamidomethyl group further enhances this potential by allowing modifications such as amide bond formation or hydrolysis reactions, which are commonly employed in drug design to achieve optimal binding affinity and selectivity.

The synthesis of 2-5-(acetamidomethyl)-1,3,4-thiadiazol-2-ylacetic acid involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include cyclization reactions to form the thiadiazole ring system followed by functional group interconversions to introduce the acetamidomethyl and carboxylic acid groups. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In terms of biological activity, preliminary studies on 2-5-(acetamidomethyl)-1,3,4-thiadiazol-2-ylacetic acid have revealed intriguing properties that warrant further investigation. The compound has shown promise in inhibiting certain bacterial enzymes associated with antibiotic resistance mechanisms. Additionally, its structural motif suggests potential interactions with viral proteases or integrins involved in pathogenesis. Such findings underscore the importance of exploring structurally diverse compounds like thiadiazole derivatives as part of comprehensive drug discovery strategies.

The role of computational modeling in understanding the interactions between 2-5-(acetamidomethyl)-1,3,4-thiadiazol-2-ylacetic acid and biological targets cannot be overstated. Molecular docking simulations have been instrumental in predicting binding modes and affinities with high accuracy. These predictions guide experimental efforts by identifying key residues involved in binding and suggesting modifications to enhance potency. Furthermore, virtual screening techniques have accelerated the identification of novel derivatives with improved pharmacological profiles.

The versatility of thiadiazole-based compounds extends beyond pharmaceutical applications into materials science and agrochemicals. For example, certain derivatives exhibit photochemical properties that make them useful in organic electronics or as intermediates for crop protection agents. The acetamidomethyl group's ability to participate in hydrogen bonding networks also enhances interactions with surfaces or polymers, opening avenues for applications such as coatings or adhesives.

Future research directions for 2-5-(acetamidomethyl)-1,3,4-thiadiazol-2-ylacetic acid may include exploring its role as a scaffold for covalent inhibitors targeting difficult-to-drug proteins. Covalent binding has emerged as a powerful strategy to achieve high selectivity by forming stable bonds with specific enzymatic sites. Additionally, investigating its behavior under physiological conditions—such as stability in biological fluids or metabolism—will provide critical insights into its potential as a lead compound.

The integration of artificial intelligence (AI) into drug discovery workflows has revolutionized the way researchers identify promising candidates like 2-5-(acetamidomethyl)-1,3,4-thiadiazol-2-ylacetic acid. Machine learning models trained on large datasets can predict biological activities with remarkable precision before experimental validation is undertaken. This approach not only saves time but also enables the exploration of chemical space that would be impractical using traditional methods alone.

In conclusion,2-5-(acetamidomethyl)-1,3,4-thiadiazol-2-ylacetic acid (CAS No. 2680855-46-1) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features—particularly the combination of a thiadiazole core with an acetamidomethyl group and a carboxylic acid moiety—make it an attractive candidate for further exploration in medicinal chemistry and beyond. As research continues to uncover new biological functions and synthetic methodologies,thiadiazole-based compounds like this one will undoubtedly play an increasingly important role in addressing global challenges related to health care materials science